Cas no 37067-30-4 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside)

4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]-4-methyl-
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-beta-D-glucopyranoside
• 4-Methylumbelliferyl-2-acetamido-2-deoxy-β-D-glucopyranoside
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside
• 4-METHYLUMBELLIFERYL-N-ACETYL-BETA-D-GLUCOSAMINIDE
• 4-METHYLUMBELLIFERYL-N-ACETYL-β-D-GLUCOSAMINIDE
• -<small>D<
• GLCNAC1-B-4MU
• MeMantine Hydrochloride
• Methylumbelliferyl-N-acetyl-b-D-glucosaminide
• 4-Methylumbelliferyl-2-acetamido-2-deoxy-β-D-gluco­pyrano­side
• 4-Methylumbelliferyl N-Acetyl-β-D-glucosaminide
• 7-[[2-Acetamido-2-deoxy-beta-D-glucopyranosyl]oxy]-4-methyl-2H-1-benzopyran-2-one
• +Expand

• MDL： MFCD00065481
• InChIKey： PAVCYMSNMRWMAK-DMYIEBNJSA-N
• Inchi： InChI=1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16-,17-,18-/m1/s1
• SMILES： CC1=CC(OC2=C1C=CC(O[C@H]3[C@H](NC(C)=O)[C@@H](O)[C@H](O)[C@H](O3)CO)=C2)=O

Computed Properties

• Exact Mass: 379.12700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 379.127
• Heavy Atom Count: 27
• Complexity: 608
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: -0.18520
• PSA: 138.46000
• Refractive Index: 1.5740 (estimate)
• Boiling Point: 507.24°C (rough estimate)
• Melting Point: 208-210 °C
• Flash Point: 396.6 °C
• Solubility: DMF: 20 mg/mL, clear, colorless
• Color/Form: Not determined
• Stability/Shelf Life: Light Sensitive - Protect from Light
• Solubility: Not determined
• Sensitiveness: Humidity sensitive
• λmax: 360(Phosphate buffer sol.)(lit.)
• Density: 1.4163 (rough estimate)